4-ethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

• IUPAC Name: 4-ethyl-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C17H18N2O3S/c1-2-12-3-7-15(8-4-12)23(21,22)19-14-6-9-16-13(11-14)5-10-17(20)18-16/h3-4,6-9,11,19H,2,5,10H2,1H3,(H,18,20)
• InChI Key: NZGGWNWYJCMHKV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)CC3
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol
• CAS No.: 921916-17-8

Description

“4-ethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide” is a chemical compound with the molecular formula C20H24N2O3S. It belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids, which exhibit a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves the use of methyl arenes as a surrogate of aldehydes, in situ generation of urea, and eco-friendly lactic acid as a green catalyst for the synthesis of the desired product in solvent-free conditions via the Biginelli reaction. The reaction was investigated with different catalyst loading of 15, 20 and 25 mol %.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a tetrahydroquinoline ring attached to a benzene ring via a sulfonamide linkage. The tetrahydroquinoline ring is substituted at the 2-position with an oxo group and at the 6-position with an ethyl group.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 372.49. It has 6 hydrogen bond acceptors and 1 hydrogen bond donor. It has a partition coefficient (logP) of 4.516 and a distribution coefficient (logD) of 4.485. Its water solubility (LogSw) is -4.22. It has a polar surface area of 56.518. It has no chiral centers and 35% of its carbon bonding is sp3.

Mechanism of Action

Target of Action

These compounds have been associated with multiple therapeutic and pharmacological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory actions . They also include adrenergic receptor antagonists for prostatic hyperplasia treatment .

Mode of Action

It’s known that 2-oxo-1,2,3,4-tetrahydropyrimidines interact with their targets to exert their therapeutic effects .

Biochemical Pathways

It’s known that 2-oxo-1,2,3,4-tetrahydropyrimidines can influence various biological activities, suggesting they may interact with multiple pathways .

Result of Action

Given the therapeutic and pharmacological activities associated with 2-oxo-1,2,3,4-tetrahydropyrimidines, it can be inferred that the compound may have significant effects at the molecular and cellular levels .

Biochemical Analysis

Biochemical Properties

It is known that similar compounds play significant roles in biochemical reactions . They can interact with various enzymes, proteins, and other biomolecules, influencing the course of these reactions .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of 4-Ethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide at different dosages in animal models have not been studied .

Transport and Distribution

Future studies could investigate any transporters or binding proteins it interacts with, and any effects on its localization or accumulation .